Cas no 2301398-24-1 (3-(methoxymethyl)-1,1-dioxo-thietane-3-carboxylic acid)

• Product Name: 3-(methoxymethyl)-1,1-dioxo-thietane-3-carboxylic acid
• CAS No: 2301398-24-1
• MF: C₆H₁₀O₅S
• MW: 194.205601215363
• CID: 5280419
• Update Time: 2026-03-09

3-(methoxymethyl)-1,1-dioxo-thietane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thietanecarboxylic acid, 3-(methoxymethyl)-, 1,1-dioxide
• 3-(methoxymethyl)-1,1-dioxo-thietane-3-carboxylic acid

• Inchi： 1S/C6H10O5S/c1-11-2-6(5(7)8)3-12(9,10)4-6/h2-4H2,1H3,(H,7,8)
• InChI Key： MSTVRTNXSNGRGB-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(COC)(C(O)=O)C1

Additional information on 3-(methoxymethyl)-1,1-dioxo-thietane-3-carboxylic acid

3-(Methoxymethyl)-1,1-Dioxo-Thietane-3-Carboxylic Acid: A Comprehensive Overview

3-(Methoxymethyl)-1,1-dioxo-thietane-3-carboxylic acid, with the CAS number 2301398-24-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thietane ring system with a dioxo group and a methoxymethyl substituent attached to the carboxylic acid moiety. The compound's structure lends it to various applications in drug design and material science.

The thietane ring system in 3-(methoxymethyl)-1,1-dioxo-thietane-3-carboxylic acid is a five-membered cyclic ether, which is known for its stability and reactivity under certain conditions. The dioxo group within the ring contributes to the compound's ability to participate in various chemical reactions, including nucleophilic attacks and ring-opening reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 3-(methoxymethyl)-1,1-dioxo-thietane-3-carboxylic acid in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of antibiotics, antiviral agents, and anticancer drugs. For instance, its ability to form stable ester linkages has been exploited in the creation of prodrugs, which enhance drug delivery efficiency and reduce side effects.

In addition to its pharmacological applications, this compound has also found use in polymer chemistry. The carboxylic acid group can be polymerized or cross-linked to form materials with tailored properties, such as biodegradable polymers for biomedical applications. The methoxymethyl substituent further enhances the compound's versatility by introducing additional functional groups that can be modified during synthesis.

The synthesis of 3-(methoxymethyl)-1,1-dioxo-thietane-3-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of a suitable thiol derivative followed by subsequent functionalization to introduce the methoxymethyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of this compound. Studies suggest that under certain conditions, it can be metabolized by microorganisms, reducing its environmental impact. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 3-(methoxymethyl)-1,1-dioxo-thietane-3-carboxylic acid (CAS 2301398-24-1) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across various industries.